1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione

• IUPAC Name: 1-(3-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione
• InChI: InChI=1S/C16H13FO3/c1-10-5-6-14(18)13(7-10)16(20)9-15(19)11-3-2-4-12(17)8-11/h2-8,18H,9H2,1H3
• InChI Key: WDTPYUPMJGKEMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(=O)CC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H13FO3
• DSSTOX Substance ID: DTXSID60354551
• Molecular Weight: 272.27 g/mol
• CAS RN: 332103-25-0

Description

1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione, commonly known as Curcumin, is a natural polyphenol compound found in the turmeric plant. It has been used for centuries in traditional medicine due to its anti-inflammatory, antioxidant, and antimicrobial properties. In recent years, Curcumin has gained attention in scientific research for its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Structural Analysis

• A related compound, 5-[(3-Fluorophenyl)(2-hydroxy-6-oxocyclohex-1-en-1-yl)methyl]-6-hydroxy-1,3-di-methylpyrimidine-2,4(1H,3H)-dione, was synthesized through a multicomponent reaction. This compound was characterized using spectroscopic methods and X-ray crystallography, highlighting the compound's potential in various applications (Barakat et al., 2016).

Antimicrobial Applications

• A related 1,3-dione and its metal complexes were synthesized and screened for in vitro antibacterial and antifungal activity. This research suggests potential use in developing new antimicrobial agents (Sampal et al., 2018).

Fluorescence and Ligand Properties

• Research involving similar compounds like 1-(2-chlorophenyl)-3-(2-hydroxyphenyl)propane-1,3-dione and its Europium(III) complexes indicated that these compounds exhibit characteristic emission of europium ions. This suggests potential use in fluorescence applications (Ma Kunpen, 2015).

Chemical Characterization and Reactivity

• Investigations into the fate of carbonyl-18O in the rearrangement of an acyloxycarbene to a 1,2-dione provide insights into the compound's reactivity and stability under certain conditions (Brown et al., 1983).

Biopharmaceutical Characterization

• Some derivatives of 1,3-dione compounds have shown potent antibacterial and antifungal activity, as well as antioxidant properties. This suggests potential applications in the development of new drugs or therapeutic agents (Sheikh et al., 2011).

Luminescence Properties in Complexes

• Studies on the synthesis and luminescence properties of complexes involving similar 1,3-dione derivatives and various metal ions have revealed applications in the development of luminescent materials (Meshkova et al., 2011).